Cas no 1806416-14-7 (2-(Chloromethyl)-3-nitrophenylhydrazine)

• Product Name: 2-(Chloromethyl)-3-nitrophenylhydrazine
• CAS No: 1806416-14-7
• MF: C₇H₈ClN₃O₂
• MW: 201.610320091248
• CID: 4797901
• Update Time: 2025-07-16

2-(Chloromethyl)-3-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-nitrophenylhydrazine

• Inchi： 1S/C7H8ClN3O2/c8-4-5-6(10-9)2-1-3-7(5)11(12)13/h1-3,10H,4,9H2
• InChI Key： CXXUEEFDOUTFOY-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1NN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 1.4
• Topological Polar Surface Area: 83.9

Additional information on 2-(Chloromethyl)-3-nitrophenylhydrazine

Introduction to 2-(Chloromethyl)-3-nitrophenylhydrazine (CAS No. 1806416-14-7)

2-(Chloromethyl)-3-nitrophenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1806416-14-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aromatic hydrazine derivative features a unique structural configuration that makes it a valuable intermediate in the development of various bioactive molecules. The presence of both a chloromethyl group and a nitrophenyl moiety endows this compound with distinct reactivity, enabling its application in diverse chemical transformations.

The chloromethyl functional group, characterized by its electrophilic nature, facilitates nucleophilic substitution reactions, making it a versatile component in constructing more complex molecular architectures. On the other hand, the nitrophenyl part contributes to the compound's electron-withdrawing properties, influencing its overall reactivity and electronic characteristics. This dual functionality has garnered considerable attention from synthetic chemists and medicinal researchers, as it provides a strategic platform for designing novel pharmacophores.

In recent years, advancements in drug discovery have highlighted the importance of hydrazine derivatives due to their potential biological activities. 2-(Chloromethyl)-3-nitrophenylhydrazine has been explored as a precursor in synthesizing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The nitro group, in particular, has been implicated in modulating redox processes and influencing enzyme activity, which are critical factors in many disease pathways.

Recent studies have demonstrated the utility of this compound in generating Schiff bases, which are imines formed through condensation reactions between hydrazines and carbonyl compounds. These Schiff bases have shown promise as metal chelators and as intermediates in the synthesis of more complex therapeutic agents. The chloromethyl group further enhances this capability by allowing subsequent functionalization via cross-coupling reactions or addition reactions.

The pharmaceutical industry has been particularly interested in leveraging the reactivity of 2-(Chloromethyl)-3-nitrophenylhydrazine to develop inhibitors targeting specific enzymes or receptors involved in pathological conditions. For instance, modifications of this scaffold have been investigated for their potential to interfere with kinases or other signaling molecules implicated in cancer progression. The nitro group's ability to engage in redox chemistry also makes it a valuable feature for designing prodrugs that can release active species under physiological conditions.

From a synthetic chemistry perspective, the preparation of 2-(Chloromethyl)-3-nitrophenylhydrazine involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on nitrobenzenes or halogenated phenols, followed by hydrazination steps. The efficiency of these synthetic pathways is crucial for industrial-scale production, where cost-effectiveness and reproducibility are paramount.

The versatility of 2-(Chloromethyl)-3-nitrophenylhydrazine extends beyond pharmaceutical applications. It has been utilized in materials science for developing conductive polymers or organic semiconductors, where its aromatic structure and functional groups contribute to electronic properties. Additionally, its role as a crosslinking agent in polymer chemistry has been explored, particularly in creating networks with tailored mechanical properties.

As research continues to evolve, the applications of 2-(Chloromethyl)-3-nitrophenylhydrazine are expected to expand further. Innovations in computational chemistry and high-throughput screening may uncover new derivatives or applications that were previously unconsidered. The integration of machine learning techniques into drug discovery pipelines could also accelerate the identification of novel therapeutic uses for this compound.

In conclusion, 2-(Chloromethyl)-3-nitrophenylhydrazine (CAS No. 1806416-14-7) represents a fascinating intersection of organic chemistry and medicinal science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As our understanding of biological systems advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.